Cas no 251097-25-3 (2-{(4-Fluorophenyl)SulfonylAmino}-4-Methylpentanoic Acid)

• Product Name: 2-{(4-Fluorophenyl)SulfonylAmino}-4-Methylpentanoic Acid
• CAS No: 251097-25-3
• MF: C₁₂H₁₆FNO₄S
• MW: 289.323145866394
• MDL: MFCD00172812
• CID: 3061012
• PubChem ID: 2774746
• Update Time: 2025-09-24

2-{(4-Fluorophenyl)SulfonylAmino}-4-Methylpentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorobenzenesulphamido)-4-methylpentanoic acid
• 2-([(4-Fluorophenyl)sulfonyl]amino)-4-methylpentanoicacid
• ((4-Fluorophenyl)sulfonyl)leucine
• 10G-480S
• N-(4-Fluorobenzenesulphonyl)leucine
• AKOS000128753
• 2-{[(4-Fluorophenyl)sulfonyl]amino}-4-methylpentanoic acid
• 2-(4-fluorobenzenesulfamido)-4-methylpentanoic acid
• 2-(4-fluorobenzenesulfonamido)-4-methylpentanoic acid
• 2-([(4-Fluorophenyl)sulfonyl]amino)-4-methyl pentanoic acid
• CS-0328225
• SCHEMBL7062885
• 2-[(4-fluorophenyl)sulfonylamino]-4-methylpentanoic acid
• EU-0043483
• MFCD00172812
• DTXSID70379194
• 251097-25-3
• 2-([(4-fluorophenyl)sulfonyl]amino)-4-methylpentanoic acid
• 2-[[(4-fluorophenyl)sulfonyl]amino]-4-methylpentanoic acid
• 2-{[(4-Fluorophenyl)sulfonyl]amino}-4-methylpentanoic acid (Bes(4-F)-DL-Leu-OH)
• AKOS016339866
• 2-{(4-Fluorophenyl)SulfonylAmino}-4-Methylpentanoic Acid

• MDL： MFCD00172812
• Inchi： 1S/C12H16FNO4S/c1-8(2)7-11(12(15)16)14-19(17,18)10-5-3-9(13)4-6-10/h3-6,8,11,14H,7H2,1-2H3,(H,15,16)
• InChI Key： QBRGIJYBQSSWND-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC(C(=O)O)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 289.07840733g/mol
• Monoisotopic Mass: 289.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 124-126°C

2-{(4-Fluorophenyl)SulfonylAmino}-4-Methylpentanoic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives